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Compound of Interest

Compound Name: 3-(2-Bromophenyl)pyridine

CAS No.: 847264-30-6

Cat. No.: B1289391

Get Quote

Executive Summary
3-(2-Bromophenyl)pyridine (CAS: 847264-30-6) is a critical biaryl intermediate used

extensively in the synthesis of phosphorescent iridium complexes for OLEDs and as a scaffold

in medicinal chemistry.[1][2][3] Unlike its para-substituted counterparts, this molecule exhibits a

distinct "ortho-twist" geometry that disrupts planarity, resulting in a liquid state at room

temperature.

This guide provides a rigorous stability analysis of 3-(2-Bromophenyl)pyridine, contrasting it

with its structural isomers. The data indicates that while the molecule possesses robust thermal

stability (boiling point >300°C at atm), it exhibits heightened photochemical sensitivity due to

the labile C–Br bond. This document outlines specific handling protocols to mitigate

debromination risks and ensure high-yield downstream coupling.

Chemical Profile & Structural Analysis[4]
The stability of 3-(2-Bromophenyl)pyridine is governed by two competing structural factors:

the electron-deficient pyridine ring and the sterically hindered ortho-bromide.
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Feature Specification Mechanistic Implication

CAS Number 847264-30-6
Unique identifier for

procurement verification.[2][4]

Physical State Liquid (Viscous)

The ortho-bromo substituent

forces a dihedral twist (>40°)

between rings, preventing π-

stacking and lowering the

melting point compared to

solid para-isomers.

Boiling Point 191°C @ 25 mmHg

Indicates high thermal stability;

suitable for high-temperature

cross-coupling reactions (e.g.,

100–150°C).

Electronic Nature Electron-poor (Pyridine)

The 3-pyridyl position is less

electron-withdrawing than the

2- or 4-positions, making the

C–Br bond slightly more

electron-rich and prone to

oxidative addition.

Comparative Stability Analysis
This section objectively compares 3-(2-Bromophenyl)pyridine against its primary alternatives:

the regioisomer 2-(2-Bromophenyl)pyridine and the linkage isomer 3-(4-Bromophenyl)pyridine.

Thermal Stability (TGA/DSC)
Verdict: High thermal resilience, but physical state dictates storage.

3-(2-Bromophenyl)pyridine (Target): As a liquid, it lacks the lattice energy of crystalline

solids. TGA data suggests onset of evaporation/decomposition occurs >250°C. However, its

liquid state increases surface area for potential oxidation if not stored under inert gas.

3-(4-Bromophenyl)pyridine (Alternative): Typically a solid. The para-substitution allows planar

packing, resulting in a higher melting point and superior shelf-life stability due to reduced
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molecular mobility.

Photochemical Stability
Verdict:Critical Risk. Requires amber glassware.

Aryl bromides are notoriously susceptible to homolytic cleavage under UV irradiation

(photodebromination).

Mechanism: UV light excites the molecule to a singlet state, which undergoes intersystem

crossing to a triplet state. The C–Br bond (bond dissociation energy ~80 kcal/mol) can

cleave, generating a reactive aryl radical.

Comparison: The ortho-isomer (Target) is more susceptible to solvent quenching than the

solid para-isomer because diffusion of radicals is faster in the liquid phase.

Chemical Stability (Hydrolysis & Oxidation)
Acid/Base: The pyridine nitrogen is basic (pKa ~5.2). In acidic media (pH < 4), it protonates,

increasing water solubility but not causing degradation. It is stable to weak bases

(carbonates) used in Suzuki coupling.

Oxidation: Stable to air oxidation over short periods. Long-term exposure can lead to N-oxide

formation, particularly if the sample is impure (contains trace transition metals).

Experimental Protocols
Protocol A: Accelerated Photostability Testing
Objective: Quantify the rate of debromination under ambient light vs. dark conditions.

Preparation: Prepare a 10 mM solution of 3-(2-Bromophenyl)pyridine in acetonitrile (HPLC

grade).

Control Group: Aliquot 5 mL into an amber vial (Dark Control).

Test Group: Aliquot 5 mL into a clear borosilicate vial.
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Stress Condition: Expose Test Group to a UV source (365 nm, 8W) or intense daylight for 24

hours.

Analysis: Analyze both samples via HPLC-UV (254 nm).

Mobile Phase: 60:40 Acetonitrile:Water (0.1% Formic Acid).

Detection: Look for the formation of 3-phenylpyridine (debrominated product) at RRT ~0.8.

Protocol B: Thermal Stress (Simulated Reaction
Conditions)
Objective: Verify stability under Suzuki coupling temperatures.

Setup: Place 100 mg of neat liquid in a sealed pressure vial under Nitrogen.

Heating: Heat block to 120°C for 48 hours.

Verification: Cool to RT. Dissolve in CDCl₃ and acquire ¹H NMR.

Pass Criteria: No shift in the diagnostic pyridine protons (δ 8.5–8.8 ppm) and integration of

the ortho-phenyl proton remains constant relative to the pyridine core.

Visualizations
Figure 1: Photolytic Degradation Pathway
This diagram illustrates the mechanism of photodebromination, the primary instability risk for

this molecule.
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Caption: Photolytic cleavage of the C-Br bond leads to radical intermediates that abstract

hydrogen from solvents, forming the debrominated impurity.

Figure 2: Recommended Stability Testing Workflow
A decision tree for validating incoming batches of material.
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Caption: Standard Operating Procedure (SOP) for receiving and validating 3-(2-
Bromophenyl)pyridine stability.
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Parameter
3-(2-

Bromophenyl)pyridin

e

3-(4-

Bromophenyl)pyridin

e

2-(2-

Bromophenyl)pyridin

e

Structure Type
Ortho-substituted

(Twisted)

Para-substituted

(Planar)
Ortho-pyridyl isomer

Physical State Liquid Solid Liquid/Low-melt Solid

Thermal Stability
High (Bp

191°C/25mmHg)
High (Mp >60°C) High

Photostability
Low (Rapid radical

diffusion)

Moderate (Lattice

protection)
Low

Chelation Risk Low (N is distal) None
High (N and Br

proximal)

Rec. Storage
Dark, Inert Gas,

<15°C
Dark, Ambient Dark, Inert Gas
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

